Cas no 2111988-25-9 (methyl 2-amino-2-(3-ethylphenyl)acetate)

• Product Name: methyl 2-amino-2-(3-ethylphenyl)acetate
• CAS No: 2111988-25-9
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 6279336
• PubChem ID: 165610076
• Update Time: 2025-05-23

methyl 2-amino-2-(3-ethylphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-(3-ethylphenyl)acetate
• EN300-1756992
• 2111988-25-9

• Inchi： 1S/C11H15NO2/c1-3-8-5-4-6-9(7-8)10(12)11(13)14-2/h4-7,10H,3,12H2,1-2H3
• InChI Key： ZQWVMOQXGDOOAK-UHFFFAOYSA-N
• SMILES： O(C)C(C(C1C=CC=C(CC)C=1)N)=O

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 2-amino-2-(3-ethylphenyl)acetate

Methyl 2-Amino-2-(3-Ethylphenyl)Acetate: A Comprehensive Overview

Methyl 2-amino-2-(3-ethylphenyl)acetate (CAS No. 2111988-25-9) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug design and synthesis. The molecule consists of a central acetate group with a methyl ester, an amino group, and a substituted phenyl ring. The 3-ethylphenyl moiety adds complexity to the structure, influencing its chemical reactivity and biological activity.

Recent studies have highlighted the importance of methyl 2-amino-2-(3-ethylphenyl)acetate in the development of bioactive molecules. Researchers have explored its role as a precursor in the synthesis of various pharmaceutical agents, particularly those targeting neurodegenerative diseases. The compound's ability to act as a building block for more complex structures has been validated through advanced synthetic methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions.

The synthesis of methyl 2-amino-2-(3-ethylphenyl)acetate involves a multi-step process that begins with the preparation of the corresponding phenol derivative. Subsequent steps include alkylation, acetylation, and esterification reactions, each carefully optimized to ensure high yields and purity. The use of green chemistry principles in these processes has been emphasized to minimize environmental impact and improve sustainability.

In terms of biological activity, methyl 2-amino-2-(3-ethylphenyl)acetate has shown promise in vitro as a modulator of enzyme activity. Specifically, it has been found to inhibit certain kinases involved in cellular signaling pathways. This property makes it a valuable tool for studying disease mechanisms and developing therapeutic interventions. Furthermore, recent computational studies have provided insights into its potential interactions with membrane receptors, suggesting its role in drug delivery systems.

The application of methyl 2-amino-2-(3-ethylphenyl)acetate extends beyond pharmacology into materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit unique properties, such as high surface area and tunable porosity, which are advantageous for gas storage and catalysis applications.

From an analytical standpoint, the characterization of methyl 2-amino-2-(3-ethylphenyl)acetate has been enhanced by modern spectroscopic techniques. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and infrared spectroscopy (IR) have provided detailed insights into its molecular structure and purity. These advancements have facilitated quality control measures in industrial production and research settings.

Looking ahead, the continued exploration of methyl 2-amino-2-(3-ethylphenyl)acetate is expected to yield further discoveries in both academic and industrial realms. Its versatility as a chemical building block positions it as a key player in the development of novel compounds with diverse applications. As research progresses, the integration of artificial intelligence (AI) tools into synthetic planning may unlock new avenues for optimizing its synthesis and enhancing its bioavailability.

In conclusion, methyl 2-amino-2-(3-ethylphenyl)acetate (CAS No. 2111988-25-9) stands out as a multifaceted compound with significant potential across various scientific disciplines. Its structural features, synthetic accessibility, and biological activity make it an invaluable resource for researchers striving to address pressing challenges in medicine and materials science.